Cas no 2228891-38-9 (4-(4-methyl-3-nitrophenyl)-1H-imidazole)
4-(4-methyl-3-nitrophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 4-(4-methyl-3-nitrophenyl)-1H-imidazole
- SCHEMBL5821317
- 2228891-38-9
- EN300-1830850
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- Inchi: 1S/C10H9N3O2/c1-7-2-3-8(4-10(7)13(14)15)9-5-11-6-12-9/h2-6H,1H3,(H,11,12)
- InChI Key: PUAPTYQCJQHKDO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1C)C1=CN=CN1)=O
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.5Ų
4-(4-methyl-3-nitrophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830850-0.05g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-0.1g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-0.25g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-0.5g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-1.0g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1830850-2.5g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-5.0g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1830850-10.0g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1830850-1g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1830850-5g |
4-(4-methyl-3-nitrophenyl)-1H-imidazole |
2228891-38-9 | 5g |
$3770.0 | 2023-09-19 |
4-(4-methyl-3-nitrophenyl)-1H-imidazole Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(4-methyl-3-nitrophenyl)-1H-imidazole
4-(4-methyl-3-nitrophenyl)-1H-imidazole: A Comprehensive Overview
The compound 4-(4-methyl-3-nitrophenyl)-1H-imidazole, identified by the CAS number 2228891-38-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we delve into the synthesis, structure, properties, and recent advancements associated with this compound.
Chemical Structure and Properties
The molecular structure of 4-(4-methyl-3-nitrophenyl)-1H-imidazole consists of an imidazole ring fused with a substituted phenyl group. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its aromaticity and stability. The phenyl group is substituted with a methyl group at the para position and a nitro group at the meta position, which imparts unique electronic and steric properties to the molecule.
Synthesis and Characterization
The synthesis of 4-(4-methyl-3-nitrophenyl)-1H-imidazole typically involves a multi-step process, including nucleophilic substitution, condensation reactions, and oxidation steps. Recent studies have focused on optimizing these reactions to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of the compound.
Applications in Drug Development
4-(4-methyl-3-nitrophenyl)-1H-imidazole has shown promise in various therapeutic areas due to its ability to interact with biological targets such as enzymes, receptors, and nucleic acids. For instance, research has demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, studies have explored its role as an antioxidant and its ability to modulate cellular signaling pathways involved in cancer progression.
Recent Research Findings
In recent years, significant advancements have been made in understanding the pharmacokinetics and bioavailability of 4-(4-methyl-3-nitrophenyl)-1H-imidazole. Preclinical studies have highlighted its favorable absorption profile and reduced toxicity compared to similar compounds. Furthermore, computational modeling has been utilized to predict its binding affinity to various biological targets, aiding in the design of more potent analogs.
Structural Modifications and Analog Design
To enhance the therapeutic potential of 4-(4-methyl-3-nitrophenyl)-1H-imidazole, researchers have explored various structural modifications. These include substituting the methyl group with other alkyl chains or introducing additional functional groups such as hydroxyl or amino groups. Such modifications aim to improve solubility, stability, and target specificity while maintaining the core imidazole framework.
Safety and Toxicological Studies
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